Cas no 870822-89-2 (Hydrazinecarboxylic acid, 2-[(1S)-1-[4-(ethoxycarbonyl)phenyl]ethyl]-,1,1-dimethylethyl ester)

Hydrazinecarboxylic acid, 2-[(1S)-1-[4-(ethoxycarbonyl)phenyl]ethyl]-,1,1-dimethylethyl ester structure

870822-89-2 structure

Product Name:Hydrazinecarboxylic acid, 2-[(1S)-1-[4-(ethoxycarbonyl)phenyl]ethyl]-,1,1-dimethylethyl ester

CAS No:870822-89-2

Molecular Formula:C₁₆H₂₄N₂O₄

Molecular Weight:308.37276

CID:835721

PubChem ID:57882751

Hydrazinecarboxylic acid, 2-[(1S)-1-[4-(ethoxycarbonyl)phenyl]ethyl]-,1,1-dimethylethyl ester Properties

Names and Identifiers

- Hydrazinecarboxylic acid, 2-[(1S)-1-[4-(ethoxycarbonyl)phenyl]ethyl]-, 1,1-dimethylethyl ester
- (S)-TERT-BUTYL 2-(1-(4-(ETHOXYCARBONYL)PHENYL)ETHYL)HYDRAZINECARBOXYLATE
- ethyl 4-[(1S)-1-(2-tert-butoxycarbonylhydrazino)ethyl]benzoate
- UMABWHANJGIRER-NSHDSACASA-N
- (S)-tert-Butyl 2-{1-[4-(ethoxycarbonyl)phenyl]ethyl}hydrazinecarboxylate
- 870822-89-2
- CS-0005763
- tert-Butyl (S)-2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazine-1-carboxylate
- SCHEMBL2662875
- +Expand
- InChIKey： UMABWHANJGIRER-NSHDSACASA-N
- Inchi： InChI=1S/C16H24N2O4/c1-6-21-14(19)13-9-7-12(8-10-13)11(2)17-18-15(20)22-16(3,4)5/h7-11,17H,6H2,1-5H3,(H,18,20)/t11-/m0/s1
- SMILES： CCOC(C1=CC=C([C@@H](NNC(OC(C)(C)C)=O)C)C=C1)=O

Computed Properties

Exact Mass: 308.17360725g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 9
Monoisotopic Mass: 308.17360725g/mol
Heavy Atom Count: 22
Complexity: 371
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Topological Polar Surface Area: 76.7Å²

Hydrazinecarboxylic acid, 2-[(1S)-1-[4-(ethoxycarbonyl)phenyl]ethyl]-,1,1-dimethylethyl ester Synthesis

Synthetic Circuit 1

870822-88-1

870822-89-2

870822-90-5

Reaction Conditions

1.1 Solvents: Ethanol , Heptane

Reference

Discovery of a novel glucagon receptor antagonist N-[(4-{(1S)-1-[3-(3, 5-dichlorophenyl)-5-(6-methoxynaphthalen-2-yl)-1H-pyrazol-1-yl]ethyl}phenyl)carbonyl]-β-alanine (MK-0893) for the treatment of type II diabetes

Xiong, Yusheng; et al, Journal of Medicinal Chemistry, 2012, 55(13), 6137-6148

Synthetic Circuit 2

870822-87-0

870822-89-2

870822-90-5

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid monohydrate , Sodium cyanoborohydride Solvents: Tetrahydrofuran ; 10 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Dimethyl carbonate , Water ; 1 h, rt
2.1 Solvents: Ethanol , Heptane

Reference

Xiong, Yusheng; et al, Journal of Medicinal Chemistry, 2012, 55(13), 6137-6148

Synthetic Circuit 3

38430-55-6

870-46-2

870822-89-2

870822-90-5

Reaction Conditions

1.1 Solvents: Toluene ; overnight, 80 °C
2.1 Reagents: p-Toluenesulfonic acid monohydrate , Sodium cyanoborohydride Solvents: Tetrahydrofuran ; 10 h, rt
2.2 Reagents: Sodium hydroxide Solvents: Dimethyl carbonate , Water ; 1 h, rt
3.1 Solvents: Ethanol , Heptane

Reference

Xiong, Yusheng; et al, Journal of Medicinal Chemistry, 2012, 55(13), 6137-6148

Hydrazinecarboxylic acid, 2-[(1S)-1-[4-(ethoxycarbonyl)phenyl]ethyl]-,1,1-dimethylethyl ester Raw materials

Hydrazinecarboxylic acid, 2-[(1S)-1-[4-(ethoxycarbonyl)phenyl]ethyl]-,1,1-dimethylethyl ester Preparation Products

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